Cas no 1334372-65-4 (N-(3-fluoro-4-methylphenyl)-2-6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-ylpropanamide)

• Product Name: N-(3-fluoro-4-methylphenyl)-2-6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-ylpropanamide
• CAS No: 1334372-65-4
• MF: C₁₇H₁₆FN₅O₂
• MW: 341.339646339417
• CID: 6251506
• PubChem ID: 56724611
• Update Time: 2025-07-01

N-(3-fluoro-4-methylphenyl)-2-6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-ylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(3-fluoro-4-methylphenyl)-2-6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-ylpropanamide
• 1334372-65-4
• N-(3-fluoro-4-methylphenyl)-2-(6-oxo-3-(1H-pyrazol-1-yl)pyridazin-1(6H)-yl)propanamide
• F6169-0369
• AKOS024534219
• N-(3-fluoro-4-methylphenyl)-2-[6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-yl]propanamide
• N-(3-fluoro-4-methylphenyl)-2-(6-oxo-3-pyrazol-1-ylpyridazin-1-yl)propanamide

• Inchi： 1S/C17H16FN5O2/c1-11-4-5-13(10-14(11)18)20-17(25)12(2)23-16(24)7-6-15(21-23)22-9-3-8-19-22/h3-10,12H,1-2H3,(H,20,25)
• InChI Key： HHEGHZRWWRAXCK-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)NC(C(C)N1C(C=CC(N2C=CC=N2)=N1)=O)=O

Computed Properties

• Exact Mass: 341.12880293g/mol
• Monoisotopic Mass: 341.12880293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 79.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(3-fluoro-4-methylphenyl)-2-6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-ylpropanamide

Professional Introduction to N-(3-fluoro-4-methylphenyl)-2-6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-ylpropanamide (CAS No. 1334372-65-4)

N-(3-fluoro-4-methylphenyl)-2-6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-ylpropanamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1334372-65-4, represents a novel molecular entity with a unique structural framework that has been designed to exhibit specific biological activities. The intricate arrangement of functional groups within its molecular structure, including the presence of a pyrazole ring and a dihydropyridazine moiety, positions it as a promising candidate for further exploration in drug discovery and development.

The< strong>N-(3-fluoro-4-methylphenyl)-2-6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-ylpropanamide molecule exhibits a distinct chemical profile that has been the subject of extensive research. The fluorine substituent at the 3-position of the phenyl ring contributes to the compound's lipophilicity and metabolic stability, while the pyrazole ring introduces a scaffold that is known to interact favorably with various biological targets. These structural features make it an attractive candidate for further investigation in the development of novel therapeutic agents.

In recent years, there has been growing interest in the exploration of heterocyclic compounds for their potential therapeutic applications. The< strong>pyrazole moiety, in particular, has been widely studied due to its ability to modulate various biological pathways. The incorporation of this group into the< strong>N-(3-fluoro-4-methylphenyl)-2-6-oxo-3-(1H-pyrazol-1-yl)-1,6-dihydropyridazin-1-ylpropanamide structure not only enhances its binding affinity to biological targets but also contributes to its overall pharmacological activity. This has led to numerous studies aimed at elucidating its mechanism of action and potential therapeutic benefits.

The< strong>dihydropyridazine component of the compound adds another layer of complexity and functionality. This moiety is known for its ability to engage in hydrogen bonding interactions, which can be crucial for stabilizing enzyme-substrate complexes and improving drug-receptor binding affinity. The presence of this group in the< strong>N-(3-fluoro-4-methylphenyl)-2-6-oxo-3-(1H-pyrazol-1-y l)-1,6-dihydropyridazin -1 -ylpropanamide molecule suggests that it may have significant potential as a pharmacophore in the development of new drugs.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the structural and functional properties of complex organic molecules like< strong>N-(3-fluoro -4-methylphenyl ) -2 -6 -oxo -3 -( 1 H -pyrazol -1 - yl ) - 1 , 6 -dih ydrop yridazin - 1 - ylpropanamide (CAS No. 1334372 -65 -4). These tools have been instrumental in predicting how the compound will interact with biological targets at the atomic level, providing valuable information for designing more effective drugs. By leveraging these computational methods, scientists have been able to optimize the structure of< strong>N-(3-fluoro -4-methylphenyl ) -2 -6 -oxo -3 -( 1 H -pyrazol -1 - yl ) - 1 , 6 -dih ydrop yridazin

The pharmacological profile of< strong>N-(3-fluoro